molecular formula C15H22ClNO3S B12195333 1-(5-Chloro-2-ethoxybenzenesulfonyl)-3,5-dimethylpiperidine

1-(5-Chloro-2-ethoxybenzenesulfonyl)-3,5-dimethylpiperidine

Cat. No.: B12195333
M. Wt: 331.9 g/mol
InChI Key: BSJGAGZFMHJQHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(5-Chloro-2-ethoxybenzenesulfonyl)-3,5-dimethylpiperidine is a sulfonamide derivative featuring a substituted benzene ring and a 3,5-dimethylpiperidine moiety. The benzene ring is functionalized with a chlorine atom at the 5-position and an ethoxy group at the 2-position, linked via a sulfonyl bridge to the nitrogen atom of the 3,5-dimethylpiperidine ring.

The synthesis of this compound likely involves coupling a 5-chloro-2-ethoxybenzenesulfonyl chloride with 3,5-dimethylpiperidine under basic conditions, as inferred from analogous synthetic routes for related sulfonamides (e.g., stepwise sulfonylation reactions described in and ). The 3,5-dimethyl substitution on the piperidine ring enhances steric bulk and lipophilicity, which may influence pharmacokinetic properties such as membrane permeability and metabolic stability.

Properties

Molecular Formula

C15H22ClNO3S

Molecular Weight

331.9 g/mol

IUPAC Name

1-(5-chloro-2-ethoxyphenyl)sulfonyl-3,5-dimethylpiperidine

InChI

InChI=1S/C15H22ClNO3S/c1-4-20-14-6-5-13(16)8-15(14)21(18,19)17-9-11(2)7-12(3)10-17/h5-6,8,11-12H,4,7,9-10H2,1-3H3

InChI Key

BSJGAGZFMHJQHP-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=C(C=C1)Cl)S(=O)(=O)N2CC(CC(C2)C)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(5-Chloro-2-ethoxybenzenesulfonyl)-3,5-dimethylpiperidine typically involves the following steps:

    Starting Materials: The synthesis begins with 5-chloro-2-ethoxybenzenesulfonyl chloride and 3,5-dimethylpiperidine.

    Reaction Conditions: The reaction is carried out in an inert atmosphere, typically under nitrogen or argon, to prevent any unwanted side reactions. The reaction mixture is stirred at room temperature or slightly elevated temperatures.

    Solvent: Common solvents used in this synthesis include dichloromethane or tetrahydrofuran (THF).

    Catalysts: Catalysts such as triethylamine or pyridine may be used to facilitate the reaction.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but with optimized parameters to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(5-Chloro-2-ethoxybenzenesulfonyl)-3,5-dimethylpiperidine can undergo various chemical reactions, including:

    Substitution Reactions: The compound can participate in nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles.

    Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, leading to the formation of different oxidation states and derivatives.

    Hydrolysis: The sulfonyl group can be hydrolyzed under acidic or basic conditions to yield the corresponding sulfonic acid.

Common Reagents and Conditions

    Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alcohols. The reactions are typically carried out in polar solvents like dimethyl sulfoxide (DMSO) or acetonitrile.

    Oxidation and Reduction: Reagents such as hydrogen peroxide, sodium borohydride, or lithium aluminum hydride can be used for oxidation and reduction reactions, respectively.

    Hydrolysis: Acidic or basic conditions using hydrochloric acid or sodium hydroxide are employed for hydrolysis reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted piperidine derivatives, while oxidation and reduction can produce different oxidation states of the compound.

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of 1-(5-Chloro-2-ethoxybenzenesulfonyl)-3,5-dimethylpiperidine is C15H22ClN2O3SC_{15}H_{22}ClN_{2}O_{3}S, with a molecular weight of approximately 376.3 g/mol. The compound features a piperidine ring, which is known for its diverse biological activities. The presence of the chloro and ethoxy groups enhances its lipophilicity and biological interactions.

Antidiabetic Potential:
Research indicates that compounds similar to 1-(5-Chloro-2-ethoxybenzenesulfonyl)-3,5-dimethylpiperidine may exhibit antidiabetic properties. For instance, sulfonylureas are well-known for their role in stimulating insulin secretion from pancreatic beta cells. Such compounds can potentially lower blood glucose levels effectively without the need for injections, offering an oral alternative for diabetes management .

Antimicrobial Activity:
Studies have shown that derivatives of this compound can possess antimicrobial properties. For example, compounds containing the piperidine moiety have demonstrated moderate to strong activity against various bacterial strains such as Salmonella typhi and Bacillus subtilis. This suggests that the compound could be explored further for its potential as an antibacterial agent .

Enzyme Inhibition:
The sulfonamide group is associated with enzyme inhibition, particularly acetylcholinesterase (AChE) and urease. Compounds with similar structures have been evaluated for their inhibitory effects on these enzymes, which are relevant in treating conditions like Alzheimer's disease and managing urea levels in the body .

Therapeutic Applications

1-(5-Chloro-2-ethoxybenzenesulfonyl)-3,5-dimethylpiperidine shows promise in several therapeutic areas:

  • Diabetes Management: As mentioned earlier, its potential to act as an oral antidiabetic agent could provide a significant advancement in diabetes care by minimizing the need for insulin injections.
  • Antibacterial Treatments: Given its activity against various pathogens, this compound could be developed into formulations aimed at treating bacterial infections.
  • Neurological Disorders: The ability to inhibit AChE suggests possible applications in treating neurodegenerative diseases such as Alzheimer's.

Case Studies and Research Findings

Several studies have investigated the biological activities of related compounds:

  • A study focused on a series of piperidine derivatives revealed that modifications in their chemical structure could lead to enhanced antibacterial activity and enzyme inhibition profiles. The structure-activity relationship (SAR) analysis highlighted how specific substitutions influenced their efficacy against different strains and enzymes .
  • Another research effort synthesized various sulfonamide derivatives and assessed their pharmacological properties through in vitro assays. The findings indicated that certain modifications resulted in significantly improved activities against targeted bacterial strains compared to established antibiotics .

Mechanism of Action

The mechanism of action of 1-(5-Chloro-2-ethoxybenzenesulfonyl)-3,5-dimethylpiperidine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and affecting various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize the properties of 1-(5-Chloro-2-ethoxybenzenesulfonyl)-3,5-dimethylpiperidine, a comparative analysis with three structurally related compounds is presented below.

Substituent Variations on the Aromatic Ring

  • 1-(5-Chloro-2-methoxyphenylsulfonyl)-3,5-dimethylpiperidine : Replacing the ethoxy group with a methoxy group reduces steric bulk and slightly increases electron-donating capacity. This substitution could alter binding interactions in biological targets, as seen in studies where methoxy-to-ethoxy modifications improved selectivity for enzymes like IDO1 .
  • Fluorinated analogs often exhibit enhanced metabolic stability due to decreased susceptibility to oxidative metabolism.

Modifications to the Piperidine Ring

  • 1-(5-Chloro-2-ethoxybenzenesulfonyl)-4-methylpiperidine : A single methyl group at the 4-position alters the conformational flexibility of the piperidine ring, which may impact binding kinetics. Such modifications are common in optimizing CNS-penetrant drugs.

Sulfonamide-Linked Heterocycles

  • Piperazine derivatives are prevalent in kinase inhibitors, suggesting divergent biological applications compared to piperidine-based analogs .

Comparative Data Table

Compound Name Aromatic Substituents Piperidine Substituents Molecular Weight (g/mol) clogP* Key Biological Notes
Target Compound 5-Cl, 2-OEt 3,5-diMe 332.84 ~3.2 Potential enzyme inhibition (inferred)
1-(5-Cl-2-OMe-benzenesulfonyl)-3,5-diMe-piperidine 5-Cl, 2-OMe 3,5-diMe 304.78 ~2.8 Improved selectivity in IDO1 inhibitors
1-(5-F-2-OEt-benzenesulfonyl)-3,5-diMe-piperidine 5-F, 2-OEt 3,5-diMe 316.83 ~3.0 Enhanced metabolic stability
1-(5-Cl-2-OEt-benzenesulfonyl)-piperidine 5-Cl, 2-OEt None 290.76 ~1.7 Reduced target affinity

*clogP values estimated via computational methods (e.g., ChemDraw).

Biological Activity

1-(5-Chloro-2-ethoxybenzenesulfonyl)-3,5-dimethylpiperidine is a compound of interest due to its potential biological activities, particularly in the realm of medicinal chemistry. This article provides a comprehensive overview of its biological activity, including synthesis, pharmacological effects, structure-activity relationships (SAR), and relevant case studies.

  • Molecular Formula : C₁₅H₂₂ClNO₃S
  • Molecular Weight : 331.9 g/mol
  • CAS Number : 914619-23-1

Synthesis

The synthesis of 1-(5-Chloro-2-ethoxybenzenesulfonyl)-3,5-dimethylpiperidine involves several steps, typically starting from commercially available piperidine derivatives. The sulfonylation reaction introduces the sulfonyl group, which is crucial for its biological activity. The synthesis pathway can be summarized as follows:

  • Starting Materials : 3,5-dimethylpiperidine and 5-chloro-2-ethoxybenzenesulfonyl chloride.
  • Reaction Conditions : The reaction is usually carried out in an organic solvent such as dichloromethane under an inert atmosphere.
  • Purification : The product is purified using column chromatography.

Pharmacological Effects

1-(5-Chloro-2-ethoxybenzenesulfonyl)-3,5-dimethylpiperidine exhibits various pharmacological properties:

  • Antiinflammatory Activity : Similar compounds have been shown to inhibit cyclooxygenase (COX) enzymes, particularly COX-2, which plays a significant role in inflammation and pain pathways .
  • Antidepressant Potential : Research indicates that piperidine derivatives can exhibit antidepressant-like effects in animal models. Compounds with similar structures have shown significant activity in forced swimming tests and tail suspension tests .

Structure-Activity Relationship (SAR)

The biological activity of sulfonamide-containing piperidine derivatives is often influenced by their structural modifications. Key findings include:

  • Sulfonyl Group : The presence of the sulfonyl group enhances binding affinity to target proteins involved in inflammatory and pain pathways.
  • Dimethyl Substituents : The 3,5-dimethyl substitution on the piperidine ring appears to enhance lipophilicity and membrane penetration, which are critical for CNS activity .

Case Study 1: COX Inhibition

A study evaluated the COX-inhibitory activity of several sulfonamide derivatives. Among them, compounds structurally related to 1-(5-Chloro-2-ethoxybenzenesulfonyl)-3,5-dimethylpiperidine exhibited potent selective inhibition of COX-2 compared to COX-1, indicating a favorable profile for anti-inflammatory applications .

Case Study 2: Antidepressant Activity

In a comparative study on the antidepressant effects of various piperidine derivatives, it was found that those with similar substituents showed significant reductions in immobility time in forced swim tests. This suggests that structural features similar to those in 1-(5-Chloro-2-ethoxybenzenesulfonyl)-3,5-dimethylpiperidine may contribute positively to antidepressant efficacy .

Summary of Findings

CompoundActivityMechanism
1-(5-Chloro-2-ethoxybenzenesulfonyl)-3,5-dimethylpiperidineAnti-inflammatoryCOX inhibition
Similar Piperidine DerivativesAntidepressantModulation of serotonin receptors

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.